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Compound of Interest

Compound Name: Eriodictyol chalcone

Cat. No.: B600637

For researchers, scientists, and professionals in drug development, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential, step-by-step
procedures for the proper disposal of Eriodictyol chalcone, a flavonoid with notable biological
activities. Adherence to these guidelines is critical for maintaining laboratory safety and
environmental protection.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be equipped with the appropriate
personal protective equipment (PPE). This includes, but is not limited to, safety goggles,
chemical-resistant gloves, and a lab coat. All handling of Eriodictyol chalcone, particularly in
powdered form, should be conducted in a well-ventilated area or under a chemical fume hood
to avoid inhalation of dust particles.

Step-by-Step Disposal Protocol

The proper disposal of Eriodictyol chalcone, as with many research chemicals where specific
disposal guidelines are not readily available, should follow the principles of prudent laboratory
practice for chemical waste management. The following procedure is a general guideline and
should be adapted to comply with local, state, and federal regulations.

Step 1: Waste Identification and Segregation
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e Solid Waste: Collect any solid Eriodictyol chalcone, including residues from containers and
contaminated items such as weighing paper or disposable spatulas, in a clearly labeled,
sealed container designated for solid chemical waste.

o Liquid Waste: Solutions containing Eriodictyol chalcone should be collected in a separate,
sealed, and clearly labeled container for liquid chemical waste. Do not mix with other
incompatible waste streams.

o Contaminated Labware: Reusable labware (e.g., glassware) that has come into contact with
Eriodictyol chalcone should be decontaminated. Rinse the labware with a suitable solvent
(e.g., ethanol or acetone) and collect the rinsate as hazardous liquid waste. After
decontamination, the labware can be washed according to standard laboratory procedures.

Step 2: Waste Collection and Storage

» All waste containers must be clearly and accurately labeled with the full chemical name
("Eriodictyol chalcone™) and the appropriate hazard warnings.

o Store the sealed waste containers in a designated, well-ventilated, and secure secondary
containment area away from incompatible materials.

e Regularly inspect waste containers for any signs of leakage or degradation.
Step 3: Disposal Coordination

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the chemical waste.

» Provide the EHS office with a detailed inventory of the waste, including the chemical name
and quantity.

o Never dispose of Eriodictyol chalcone down the drain or in regular trash, as its
environmental impact has not been fully characterized.

Quantitative Data Summary

While specific quantitative disposal parameters for Eriodictyol chalcone are not extensively
documented, the following table summarizes its key chemical and physical properties which
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inform safe handling and disposal decisions.

Property Value Citation
Molecular Formula C15H1206 [1]
Molecular Weight 288.25 g/mol [1]
Physical State Solid [2]

Recommended at <+8°C, in a
Storage Temperature [3][4]

dry and dark place.

Eriodictyol Chalcone Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Eriodictyol chalcone waste in a laboratory setting.
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Disposal Workflow for Eriodictyol Chalcone
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By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of Eriodictyol chalcone, fostering a culture of safety and
sustainability in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

